Cas no 1036959-23-5 ((2S,2'S)-1,1'-(3-Hydroxytricyclo3.3.1.13,7dec-1-yl)iminobis(1-oxo-2,1-ethanediyl)bis-2-pyrrolidinecarbonitrile)

(2S,2'S)-1,1'-(3-Hydroxytricyclo3.3.1.13,7dec-1-yl)iminobis(1-oxo-2,1-ethanediyl)bis-2-pyrrolidinecarbonitrile structure

1036959-23-5 structure

Product Name:(2S,2'S)-1,1'-(3-Hydroxytricyclo3.3.1.13,7dec-1-yl)iminobis(1-oxo-2,1-ethanediyl)bis-2-pyrrolidinecarbonitrile

CAS No:1036959-23-5

MF:C₂₄H₃₃N₅O₃

MW:439.550525426865

CID:1080057

PubChem ID:25057217

Update Time:2025-04-20

(2S,2'S)-1,1'-(3-Hydroxytricyclo3.3.1.13,7dec-1-yl)iminobis(1-oxo-2,1-ethanediyl)bis-2-pyrrolidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- Vildagliptin Impurity 2 (Mixture of Diastereomers)
- (2S)-1-{[{2[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl}[(3-hydroxytricyclo[3.3.1.1(3,7)]dec-1-yl)amino]]acetyl}pyrrolidine-2-carbonitrile
- (2S,2'S)-1,1'-[[(3-Hydroxytricyclo[3.3.1.13,7]dec-1-yl)imino]bis(1-oxo-2,1-ethanediyl)]bis-2-pyrrolidinecarbonitrile
- (2S,2'S)-1,1'-[[(3-hydroxytricyclo[3.3.1.1(3,7)]dec-1-yl)imino]bis(1-oxo-2,1-ethanediyl)]di(2-pyrrolidinecarbonitrile)
- vildagliptin impurity
- Vildagliptin Impurity 2
- Vildagliptin Impurity 1
- Vildagliptin IMPURITY B
- (2S,2'S)-1,1'-(2,2'-((3-hydroxyadamantan-1-yl)azanediyl)bis(acetyl))bis(pyrrolidine-2-carbonitrile)
- (2S)-1-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]-(3-hydroxy-1-adamantyl)amino]acetyl]pyrrolidine-2-carbonitrile
- Vildagliptin Impurity A
- SCHEMBL3420936
- F77623
- 1036959-23-5
- (2S,2'S)-1,1'-(3-Hydroxytricyclo3.3.1.13,7dec-1-yl)iminobis(1-oxo-2,1-ethanediyl)bis-2-pyrrolidinecarbonitrile
- Inchi： 1S/C24H33N5O3/c25-12-19-3-1-5-28(19)21(30)14-27(15-22(31)29-6-2-4-20(29)13-26)23-8-17-7-18(9-23)11-24(32,10-17)16-23/h17-20,32H,1-11,14-16H2/t17?,18?,19-,20-,23?,24?/m0/s1
- InChI Key： UBWUDDDAHPQAQV-SLICPZRKSA-N
- SMILES： OC12CC3CC(C1)CC(C3)(C2)N(CC(N1CCC[C@H]1C#N)=O)CC(N1CCC[C@H]1C#N)=O

Computed Properties

Exact Mass: 439.25800
Monoisotopic Mass: 439.25833993g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 838
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 112Å²

Experimental Properties

PSA: 111.67000
LogP: 1.27706

(2S,2'S)-1,1'-(3-Hydroxytricyclo3.3.1.13,7dec-1-yl)iminobis(1-oxo-2,1-ethanediyl)bis-2-pyrrolidinecarbonitrile Pricemore >>

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